Dibromosulphthalein
Dibromosulphthalein
Brand Name:
Vulcanchem
CAS No.:
17199-35-8
VCID:
VC21034568
InChI:
InChI=1S/C20H12Br2O10S2/c21-15-9-10-16(22)18-17(15)19(23)30-20(18,11-1-5-13(6-2-11)31-33(24,25)26)12-3-7-14(8-4-12)32-34(27,28)29/h1-10H,(H,24,25,26)(H,27,28,29)
SMILES:
C1=CC(=CC=C1C2(C3=C(C=CC(=C3C(=O)O2)Br)Br)C4=CC=C(C=C4)OS(=O)(=O)O)OS(=O)(=O)O
Molecular Formula:
C20H12Br2O10S2
Molecular Weight:
636.2 g/mol
Dibromosulphthalein
CAS No.: 17199-35-8
Cat. No.: VC21034568
Molecular Formula: C20H12Br2O10S2
Molecular Weight: 636.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17199-35-8 |
|---|---|
| Molecular Formula | C20H12Br2O10S2 |
| Molecular Weight | 636.2 g/mol |
| IUPAC Name | [4-[4,7-dibromo-3-oxo-1-(4-sulfooxyphenyl)-2-benzofuran-1-yl]phenyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C20H12Br2O10S2/c21-15-9-10-16(22)18-17(15)19(23)30-20(18,11-1-5-13(6-2-11)31-33(24,25)26)12-3-7-14(8-4-12)32-34(27,28)29/h1-10H,(H,24,25,26)(H,27,28,29) |
| Standard InChI Key | AANIYWVYGNJWIU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C2(C3=C(C=CC(=C3C(=O)O2)Br)Br)C4=CC=C(C=C4)OS(=O)(=O)O)OS(=O)(=O)O |
| Canonical SMILES | C1=CC(=CC=C1C2(C3=C(C=CC(=C3C(=O)O2)Br)Br)C4=CC=C(C=C4)OS(=O)(=O)O)OS(=O)(=O)O |
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